Cas no 1785201-23-1 (3-(4-methylthiophen-3-yl)morpholine)

• Product Name: 3-(4-methylthiophen-3-yl)morpholine
• CAS No: 1785201-23-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6343188
• PubChem ID: 84769183
• Update Time: 2025-06-22

3-(4-methylthiophen-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-3-yl)morpholine
• EN300-1749434
• 1785201-23-1

• Inchi： 1S/C9H13NOS/c1-7-5-12-6-8(7)9-4-11-3-2-10-9/h5-6,9-10H,2-4H2,1H3
• InChI Key： GYUHYDLTFRCXSN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1COCCN1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4-methylthiophen-3-yl)morpholine

3-(4-Methylthiophen-3-yl)Morpholine: A Comprehensive Overview

The compound 3-(4-methylthiophen-3-yl)morpholine, identified by the CAS number 1785201-23-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of morpholines, which are six-membered ring structures containing an oxygen atom and an amine group. The presence of the 4-methylthiophen-3-yl substituent adds unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The morpholine ring is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets. The substitution pattern of the morpholine ring plays a significant role in determining its pharmacokinetic properties, such as solubility and bioavailability. In the case of 3-(4-methylthiophen-3-yl)morpholine, the thienyl group introduces additional aromaticity and potential sites for further functionalization, enhancing its versatility in chemical synthesis.

The synthesis of 3-(4-methylthiophen-3-yl)morpholine typically involves a multi-step process, often starting with the preparation of the thiophene derivative followed by coupling reactions to form the morpholine ring. Researchers have explored various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process, aligning with current trends toward sustainable chemistry.

In terms of applications, 3-(4-methylthiophen-3-yl)morpholine has shown promise in several areas. Its ability to act as a chelating agent makes it valuable in coordination chemistry and catalysis. Additionally, its role as a building block in medicinal chemistry has been explored, with studies focusing on its potential as an anti-inflammatory or anti-cancer agent. Recent findings suggest that this compound may exhibit selective inhibition against certain protein kinases, a key target in cancer therapy.

The structural uniqueness of 3-(4-methylthiophen-3-yl)morpholine also lends itself well to polymer chemistry. By incorporating this moiety into polymer backbones, researchers have developed materials with improved thermal stability and mechanical properties. These materials are being investigated for use in high-performance applications, such as advanced composites and electronic devices.

In conclusion, 3-(4-methylthiophen-3-yl)morpholine, CAS No. 1785201-23-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future innovations in chemistry and materials science.